Cas no 1568039-46-2 ((1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol
• CAS No: 1568039-46-2
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6567421
• PubChem ID: 104373919
• Update Time: 2025-05-19

(1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol
• 1568039-46-2
• EN300-1931984

• Inchi： 1S/C9H8F4O/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m1/s1
• InChI Key： ORNFXGUXJAQVQF-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=C(C=C(C)C=1)F)O)(F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol

Introduction to (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol (CAS No. 1568039-46-2)

(1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1568039-46-2, represents a unique molecular structure that combines fluorine and methyl substituents with a chiral center, making it a subject of intense study for its potential applications in drug development. The presence of fluorine atoms in particular is noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and binding affinity to biological targets.

The molecular framework of (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol consists of an ethyl backbone with three fluorine atoms at the second carbon position and a phenyl ring substituted with both a fluoro group and a methyl group at the third position. The chiral center at the first carbon position adds another layer of complexity, making this compound an interesting candidate for studying stereoselective synthesis and pharmacological activity. Such structural features are often exploited in the design of novel therapeutic agents to improve efficacy and reduce side effects.

In recent years, there has been a growing interest in fluorinated compounds due to their diverse biological activities and potential advantages over non-fluorinated analogs. For instance, fluorine atoms can influence the electronic properties of molecules, leading to increased lipophilicity and better cell membrane penetration. This characteristic is particularly valuable in drug design, where optimizing bioavailability is crucial. Additionally, fluorine substitution can enhance metabolic stability by resisting degradation from enzymes such as cytochrome P450 enzymes.

The synthesis of (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Chiral auxiliaries or catalysts are often employed to ensure the correct stereochemical configuration at the chiral center. The introduction of fluorine atoms into the molecular structure typically requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling reactions, which highlight the compound's synthetic challenge and complexity.

Current research in the field of medicinal chemistry has demonstrated that structurally diverse fluorinated compounds exhibit a wide range of pharmacological effects. For example, some fluoroaromatic compounds have shown promising results in treating neurological disorders due to their ability to cross the blood-brain barrier effectively. The specific pharmacological profile of (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol is still under investigation, but preliminary studies suggest that it may have potential applications in areas such as anti-inflammatory or antiviral therapy.

The role of fluorine in modulating molecular properties extends beyond simple electronic effects. Fluorine atoms can also influence hydrogen bonding interactions and solubility profiles, which are critical factors in drug design. By carefully positioning fluorine substituents within a molecule, chemists can fine-tune these properties to optimize drug-like characteristics. This level of molecular engineering is exemplified by the design of (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol, where the strategic placement of fluorine atoms is likely designed to enhance both binding affinity and physicochemical properties.

Advances in computational chemistry have also played a significant role in understanding the behavior of fluorinated compounds like (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This computational approach complements experimental studies by providing insights into binding modes and potential side effects before costly synthesis and testing phases. Such integrative strategies are essential for accelerating the discovery and development of new drugs.

The chiral nature of (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol also underscores the importance of stereochemistry in pharmaceutical development. Many biologically active molecules exist as enantiomers—molecules that are mirror images but differ in their interaction with other molecules—and only one enantiomer may be therapeutically relevant while the other could be inactive or even harmful. Ensuring enantiomeric purity is therefore critical for achieving desired therapeutic outcomes without unintended adverse effects.

In conclusion, (1R)-2,2,2-trifluoro-1-(3-fluoro-5-methylphenyl)ethan-1-ol (CAS No. 1568039-46-2) represents a fascinating example of how structural complexity can lead to novel pharmacological opportunities. Its unique combination of fluorine and methyl substituents along with a chiral center makes it an intriguing subject for further research in medicinal chemistry. As our understanding of fluorinated compounds continues to grow, so too will our ability to harness their potential for developing innovative therapeutic agents that address unmet medical needs.